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Compound Name:
imidazole

Cat. No.: B13251631

Get Quote

Executive Summary

2-(1-Chloroethyl)-1-phenyl-1H-imidazole (C11H11CIN2) represents a high-value heterocyclic
building block in medicinal chemistry.[1] Characterized by the presence of a reactive benzylic-
like chloride at the C2 position of the imidazole ring, this compound serves as a critical
electrophilic intermediate for introducing the 1-(1-phenyl-1H-imidazol-2-yl)ethyl motif into
pharmacophores. Its structural duality—combining the basic, aromatic imidazole core with a
labile alkyl halide—enables diverse functionalization strategies, particularly in the synthesis of
antifungal azoles and imidazole-based anesthetic analogs.

This guide provides a comprehensive technical analysis of the compound's synthesis, reactivity
profile, and handling protocols, designed for researchers requiring high-fidelity data for drug
development workflows.

Chemical Identity and Physicochemical Profile[1][2]
[3][4]1[5][6][7][8]
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The compound exists primarily as a hydrochloride salt to ensure stability against hydrolysis.
The free base is a reactive oil that must be handled under anhydrous conditions.

Property Specification

IUPAC Name 2-(1-Chloroethyl)-1-phenyl-1H-imidazole
Not widely listed; related: 1202458-93-2 (1-

CAS Number

methyl analog)

C11H11CIN2 (Free Base) / C11H11CIN2[1][2]
[3]-HCI (Salt)

Molecular Formula

Molecular Weight 206.67 g/mol (Free Base)
Imidazole ring, N1-phenyl substituted, C2-(1-
Structure ]
chloroethyl) substituted
o Contains one stereocenter at the chloroethyl
Chirality . .
group (racemic typically)
N Soluble in DCM, DMSO, MeOH; Hydrolytically
Solubility )
unstable in water
Appearance Off-white to pale yellow solid (HCI salt)

Synthetic Methodology

The synthesis of 2-(1-chloroethyl)-1-phenyl-1H-imidazole is best approached via a C2-
lithiation/alkylation sequence followed by deoxychlorination. This route offers superior
regiocontrol compared to direct electrophilic substitution on the imidazole ring.

Protocol A: Synthesis from 1-Phenylimidazole[2]
Phase 1: Lithiation and Hydroxyalkylation

Principle: The C2 proton of 1-phenylimidazole is the most acidic (pKa ~32) due to the inductive
effect of the adjacent nitrogens and the electron-withdrawing phenyl group.

e Reagents: 1-Phenylimidazole (1.0 eq), n-Butyllithium (1.1 eq, 2.5M in hexanes),
Acetaldehyde (1.2 eq), anhydrous THF.
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o Setup: Flame-dried 3-neck flask, nitrogen atmosphere, cryogenic bath (-78°C).

e Procedure:

[¢]

Dissolve 1-phenylimidazole in anhydrous THF (0.5 M concentration).
Cool to -78°C. Add n-BuLi dropwise over 20 minutes. Maintain internal temp < -70°C.

Critical Checkpoint: Stir for 45 minutes. The solution typically turns deep red/orange,
indicating formation of the 2-lithio species.

Add acetaldehyde (freshly distilled) dropwise.
Allow to warm to 0°C over 2 hours. Quench with saturated NH4Cl.

Workup: Extract with EtOAc, dry over Na=SOa4, concentrate. Purify the intermediate 1-(1-
phenyl-1H-imidazol-2-yl)ethanol via flash chromatography (DCM/MeOH).

Phase 2: Deoxychlorination

Principle: Conversion of the secondary alcohol to the chloride using Thionyl Chloride (SOCIz2).

e Reagents: Intermediate Alcohol (1.0 eq), Thionyl Chloride (2.0 eq), DCM (anhydrous).

e Procedure:

[¢]

Dissolve the alcohol in DCM at 0°C.
Add SOCI2 dropwise. The reaction releases HCl and SOz gas (requires scrubbing).
Reflux for 2 hours to ensure complete conversion.

Isolation: Evaporate volatiles under reduced pressure. The product is isolated as the
hydrochloride salt.

Stability Note: Do not perform an aqueous workup on the chloride unless neutralizing
immediately, as it hydrolyzes back to the alcohol.

Synthetic Pathway Visualization
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Caption: Figure 1. Regioselective synthesis via C2-lithiation and subsequent chlorination.

Reactivity & Mechanistic Analysis[11]

The 2-(1-chloroethyl) moiety is highly reactive due to the adjacent imidazole ring, which can
stabilize a developing positive charge at the benzylic position. This makes the compound a
versatile electrophile for Nucleophilic Substitution (S_N) reactions.

Mechanism: S_N1 vs. S_N2 Competition

The reactivity is governed by the competition between unimolecular (S_N1) and bimolecular
(S_N2) pathways, influenced by the solvent and nucleophile.

e S N1 Pathway: Facilitated by the resonance stabilization of the carbocation by the imidazole

-system. Dominant in polar protic solvents.

e S N2 Pathway: Dominant with strong nucleophiles (e.g., thiols, azides) in aprotic solvents.

Mechanistic Flow[1][5]
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Caption: Figure 2. Divergent nucleophilic substitution pathways driven by solvent and
nucleophile strength.

Applications in Medicinal Chemistry
This scaffold is a bioisostere and structural analog for several biologically active classes:

o Antifungal Agents: The 1-phenylimidazole core mimics the pharmacophore of clotrimazole,
while the chloroethyl side chain allows for the attachment of lipophilic tails required for fungal
CYP51 inhibition.

¢ Anesthetic Analogs: Structural similarity to etomidate derivatives. The C2-ethyl linkage
provides a spacer for optimizing binding affinity to GABA_A receptors.

o Covalent Inhibitors: The reactive chloride can be utilized to design Targeted Covalent
Inhibitors (TCIs) that react with cysteine residues in specific enzyme pockets.

Safety and Handling Protocol (SOP)

Hazard Classification:

o Skin Corrosion/Irritation: Category 1B (Causes severe burns).
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o Germ Cell Mutagenicity: Suspected (due to alkylating potential).
Handling Requirements:

e Engineering Controls: All manipulations must be performed within a certified chemical fume
hood.

o PPE: Nitrile gloves (double-gloving recommended), lab coat, and safety goggles.

o Decontamination: Spills should be treated with 10% aqueous sodium thiosulfate or dilute
ammonia to quench the alkylating capability before disposal.

o Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. Moisture sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: 2-(1-Chloroethyl)-1-phenyl-1H-
imidazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13251631/docs#technical-monograph-2-1-
chloroethyl-1-phenyl-1h-imidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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